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Compound of Interest

Compound Name: 3-(Bromomethyl)benzaldehyde

Cat. No.: B1337732

Technical Guide: 3-(Bromomethyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-(Bromomethyl)benzaldehyde, a key
reagent in organic synthesis and drug discovery. The document outlines its chemical
properties, a detailed experimental protocol for its synthesis, and relevant safety information.

Core Chemical Properties

3-(Bromomethyl)benzaldehyde is a substituted aromatic aldehyde that serves as a versatile
building block in the synthesis of more complex molecules. Its utility stems from the presence
of two reactive functional groups: an aldehyde and a bromomethyl group.
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Property Value Source(s)
Molecular Formula CsH7BrO [1112][3]
Molecular Weight 199.04 g/mol [2][3]

CAS Number 82072-23-9 [1][2][3]
Appearance Solid [1]

Purity 96-97% [1]

IUPAC Name 3-(bromomethyl)benzaldehyde

alpha-Bromo-m-tolualdehyde,
Synonyms Benzaldehyde, 3- [1]
(bromomethyl)-

Experimental Protocol: Synthesis of 3-
(Bromomethyl)benzaldehyde

The following protocol details the synthesis of 3-(Bromomethyl)benzaldehyde via the
reduction of a-bromo-m-toluinitrile using Diisobutylaluminum hydride (DIBAL-H).[4] This method
has been reported to yield the desired product in high purity.

Materials:

e a-bromo-m-toluinitrile (5 g, 25.51 mmol)

o Toluene

 Diisobutylaluminum hydride (DIBAL-H) (35.96 ml, 35.96 mmol, 1 M in Hexanes)
e Chloroform (CHCl3)

e 10% Hydrochloric acid (HCI)

« Distilled water

e Sodium sulfate (Na2S0a4)
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 Ice-cold hexanes

Procedure:

e Dissolve a-bromo-m-toluinitrile (5 g, 25.51 mmol) in toluene in a suitable reaction vessel.
e Cool the solution to 0°C under an argon atmosphere.

e Add Diisobutylaluminum hydride (35.96 ml, 35.96 mmol, 1 M in Hexanes) dropwise to the
solution. The solution will turn from a white opaque suspension to a clear yellow solution.

¢ Allow the reaction to stir for 2 hours at 0°C.

o After 2 hours, add 66 ml of chloroform to the reaction mixture, followed by the slow addition
of 200 ml of 10% HCI.

« Stir the resulting mixture for an additional hour.
o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer with distilled water.

» Dry the organic layer over sodium sulfate (Na2SOa4) and concentrate in vacuo to yield a clear
oil.

e The oil should crystallize overnight.

« Filter the white crystals and wash with ice-cold hexanes.

» Allow the crystals to dry to yield the final product, 3-(Bromomethyl)benzaldehyde.
This procedure has been reported to yield the product in 94% vyield (4.77 g).[4]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-
(Bromomethyl)benzaldehyde from a-bromo-m-toluinitrile.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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